molecular formula C10H12N2 B8630674 1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole CAS No. 824431-99-4

1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole

Cat. No. B8630674
CAS RN: 824431-99-4
M. Wt: 160.22 g/mol
InChI Key: QWTHFHQYYGNEOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-cyclopropyl-4-ethynyl-2,5-dimethyl-1H-imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

824431-99-4

Molecular Formula

C10H12N2

Molecular Weight

160.22 g/mol

IUPAC Name

1-cyclopropyl-4-ethynyl-2,5-dimethylimidazole

InChI

InChI=1S/C10H12N2/c1-4-10-7(2)12(8(3)11-10)9-5-6-9/h1,9H,5-6H2,2-3H3

InChI Key

QWTHFHQYYGNEOR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(N1C2CC2)C)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diazo-2-oxo-propyl)-phosphonic acid dimethyl ester (0.6 g, 3 mmol) was dissolved in 10 mL of methanol. Potassium carbonate (0.74 g, 5 mmol) was added. A solution of 1-Cyclopropyl-2,5-dimethyl-1H-imidazole-4-carbaldehyde (0.42 g, 3 mmol) in 5 ml methanol was added drop wise at room temperature. The reaction mixture was stirred at room temperature overnight. The solvent was evaporated. The residue was taken up in 15 mL water and extracted three times with ethyl acetate (15 ml each). The combined organic extracts were dried with sodium sulfate, filtered and evaporated. The crude product was purified by flash chromatography on silica gel (heptane/ethyl acetate 80:20→0:100 gradient) and the desired compound was obtained as a white solid (0.12 g, 30%), MS: m/e=161.4 (M+).
Quantity
0.6 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.74 g
Type
reactant
Reaction Step Two
Quantity
0.42 g
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Yield
30%

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